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Cat. No.: B15448277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Octadeca-7,9-diene is an 18-carbon fatty acid characterized by a conjugated diene system.

This structural feature suggests its potential as a novel intrinsic fluorescent probe for

investigating lipid metabolism, membrane dynamics, and lipid-protein interactions. Unlike fatty

acids derivatized with bulky extrinsic fluorophores, Octadeca-7,9-diene's structure more

closely mimics natural fatty acids, potentially offering a less perturbative tool for studying

cellular processes. These notes outline the potential applications of Octadeca-7,9-diene and

provide detailed protocols for its use in biological research.

Potential Applications
Monitoring Lipid Uptake and Trafficking: The intrinsic fluorescence of the conjugated diene

system could allow for real-time imaging of fatty acid uptake and distribution within live cells.

Investigating Lipid Metabolism: By tracking the incorporation of Octadeca-7,9-diene into

complex lipids such as phospholipids and triglycerides, researchers can study the dynamics

of lipid synthesis and turnover.

Probing Membrane Fluidity and Domain Structure: The fluorescence properties of Octadeca-
7,9-diene may be sensitive to the local lipid environment, making it a potential tool for

studying membrane fluidity and the formation of lipid rafts.
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Analyzing Lipid-Protein Interactions: Changes in the fluorescence signal upon binding to fatty

acid binding proteins (FABPs) or other lipid-binding proteins can be used to quantify these

interactions.

Screening for Modulators of Lipid Metabolism: The probe could be used in high-throughput

screening assays to identify compounds that alter fatty acid uptake, transport, or metabolism.

Quantitative Data Summary
The following tables present hypothetical, yet expected, quantitative data for Octadeca-7,9-
diene based on the properties of similar conjugated polyene fatty acids.

Table 1: Spectroscopic Properties of Octadeca-7,9-diene in Different Solvents

Solvent
Absorbance
Max (λ_abs,
nm)

Molar
Extinction
Coefficient (ε,
M⁻¹cm⁻¹)

Fluorescence
Emission Max
(λ_em, nm)

Quantum Yield
(Φ_f)

Ethanol 302, 315 35,000 410 0.45

DMPC Vesicles 305, 318 32,000 415 0.30

Bovine Serum

Albumin
308, 321 38,000 405 0.60

Table 2: Binding Affinity of Octadeca-7,9-diene to Fatty Acid Binding Proteins (FABPs)

Protein
Dissociation Constant
(K_d, nM)

Method

Intestinal FABP (I-FABP) 150 Fluorescence Titration

Liver FABP (L-FABP) 250 Fluorescence Titration

Adipocyte FABP (A-FABP) 400 Fluorescence Titration
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Caption: Proposed metabolic pathway of Octadeca-7,9-diene within a cell.
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Analysis

1. Plate cells
(e.g., HeLa, HepG2)

2. Incubate with
Octadeca-7,9-diene

3. Wash to remove
excess probe

4a. Live-cell imaging
(Fluorescence Microscopy)

4b. Quantify uptake
(Flow Cytometry) 4c. Lipid Extraction

5. TLC or LC-MS/MS
(Metabolite Analysis)
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[https://www.benchchem.com/product/b15448277#potential-of-octadeca-7-9-diene-as-a-
biological-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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